(2,4-Dichlorophenyl)-dimethoxyphosphorylmethanol

• CAS No.: 6329-49-3
• Molecular Formula: C9H11Cl2O4P
• Molecular Weight: 285.06 g/mol
• IUPAC Name: (2,4-dichlorophenyl)-dimethoxyphosphorylmethanol
• InChI: InChI=1S/C9H11Cl2O4P/c1-14-16(13,15-2)9(12)7-4-3-6(10)5-8(7)11/h3-5,9,12H,1-2H3
• InChI Key: VXQOMSOLMCUXST-UHFFFAOYSA-N
• Canonical SMILES: COP(=O)(C(C1=C(C=C(C=C1)Cl)Cl)O)OC

Description

(2,4-Dichlorophenyl)-dimethoxyphosphorylmethanol is a useful research compound. Its molecular formula is C9H11Cl2O4P and its molecular weight is 285.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

(2,4-Dichlorophenyl)-dimethoxyphosphorylmethanol is a compound that has garnered attention due to its potential biological activities, particularly in the context of herbicidal applications and its effects on human health. This article aims to provide a comprehensive overview of the biological activity of this compound, including its mechanisms of action, associated health risks, and relevant case studies.

• Chemical Formula : C10H12Cl2O4P
• Molecular Weight : 301.08 g/mol
• Structural Characteristics : The compound features a dichlorophenyl group attached to a dimethoxyphosphorylmethanol moiety, which contributes to its biological activity.

The biological activity of this compound primarily relates to its role as a herbicide. It functions by mimicking natural plant hormones (auxins), leading to uncontrolled growth and eventual plant death. This mechanism is pivotal in agricultural practices but raises concerns regarding human exposure and health implications.

Herbicidal Activity

• Target Plants : Effective against broadleaf weeds while sparing grasses.
• Mode of Action : Disrupts normal plant growth patterns by overstimulating growth processes.

Toxicological Studies

Research has indicated potential risks associated with exposure to this compound:

• Non-Hodgkin Lymphoma : Epidemiological studies have shown an association between exposure to 2,4-D and increased risk of non-Hodgkin lymphoma (NHL) among agricultural workers. A meta-analysis reported a relative risk of 1.38 for NHL among those exposed compared to non-exposed individuals, with higher risks noted in high-exposure groups (relative risk of 1.73) .
• Other Health Risks : Studies suggest potential links to reproductive issues and developmental toxicity, although results remain inconclusive.

Case Studies

• Agricultural Exposure : A cohort study involving farmers exposed to 2,4-D showed a significant increase in the incidence of NHL compared to the general population. The study highlighted the importance of protective measures when handling herbicides.
• Environmental Impact : Research conducted in agricultural regions demonstrated that runoff containing this compound can contaminate water sources, leading to ecological disturbances and potential human exposure through drinking water.

Data Table: Summary of Biological Effects

Biological Effect	Observations	References
Herbicidal Activity	Effective against broadleaf weeds
Risk of Non-Hodgkin Lymphoma	Increased risk in exposed populations
Reproductive Toxicity	Potential links observed
Environmental Contamination	Runoff affecting water sources